3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea

• IUPAC Name: 3-(2-chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea
• InChI: InChI=1S/C12H15ClN2O/c1-8-4-3-5-10(11(8)13)14-12(16)15(2)9-6-7-9/h3-5,9H,6-7H2,1-2H3,(H,14,16)
• InChI Key: MEXLHMUQCDWAKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)N(C)C2CC2)Cl
• Molecular Formula: C12H15ClN2O
• Molecular Weight: 238.71 g/mol

Description

3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea, also known as CCNU, is a chemotherapeutic agent that belongs to the group of nitrosoureas. It is used in the treatment of various types of cancer, including brain tumors, lymphomas, and lung cancer. CCNU has been found to have a unique mechanism of action that makes it effective in the treatment of cancer.

Mechanism of Action

The mechanism of action of 3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea involves the formation of DNA adducts, which leads to the inhibition of DNA replication and cell division. 3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea is able to cross the blood-brain barrier, making it effective in the treatment of brain tumors. It has also been found to have immunomodulatory effects, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects:
3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which leads to their death. 3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea also inhibits angiogenesis, which is the process of forming new blood vessels that supply nutrients to tumors. Additionally, 3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea has been found to have anti-inflammatory effects, which may contribute to its anti-cancer properties.

Advantages and Limitations for Lab Experiments

3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea has several advantages for lab experiments. It is easy to synthesize and is readily available. 3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea has also been extensively studied in scientific research, making it a well-established chemotherapeutic agent. However, 3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea has some limitations for lab experiments. It has been found to have toxic effects on normal cells, which may limit its use in certain experiments. Additionally, 3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea has a short half-life, which may require frequent dosing in some experiments.

Future Directions

There are several future directions for the study of 3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea. One direction is the development of new formulations of 3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea that can enhance its effectiveness in cancer treatment. Another direction is the study of 3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea in combination with other chemotherapeutic agents to enhance its anti-cancer properties. Additionally, the study of 3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea in the treatment of other types of cancer, such as breast cancer and prostate cancer, is an area of future research.

Synthesis Methods

The synthesis of 3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea involves the reaction of 3-(2-chloro-3-methylphenyl)-1-cyclopropylurea with nitrosating agents, such as sodium nitrite and hydrochloric acid. The reaction results in the formation of 3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea, which is then purified and isolated.

Scientific Research Applications

3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea has been extensively studied in scientific research for its anti-cancer properties. It has been found to be effective in the treatment of various types of cancer, including brain tumors, lymphomas, and lung cancer. 3-(2-Chloro-3-methylphenyl)-1-cyclopropyl-1-methylurea has been used in combination with other chemotherapeutic agents to enhance its effectiveness in cancer treatment.